![molecular formula C21H17N3O3S B6481357 N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3-methanesulfonylbenzamide CAS No. 896288-22-5](/img/structure/B6481357.png)
N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3-methanesulfonylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3-methanesulfonylbenzamide (MMSB) is a chemical compound that has been studied extensively for its various applications in scientific research. It is a derivative of the benzodiazepine class of compounds, and is characterized by its high solubility in water and its ability to form stable complexes with other molecules. MMSB has been used in a variety of laboratory experiments, and has been found to have a number of biochemical and physiological effects. In
Scientific Research Applications
N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3-methanesulfonylbenzamide has been used in a variety of scientific research applications. It has been used in studies of the effects of drugs on the nervous system, as well as in studies of the effects of environmental contaminants on the environment. It has also been used in studies of the effects of hormones on the reproductive system. Additionally, this compound has been used in studies of the effects of radiation on cells, as well as in studies of the effects of light on plant growth.
Mechanism of Action
The mechanism of action of N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3-methanesulfonylbenzamide is not fully understood. However, it is believed to act as a modulator of the activity of certain enzymes, such as those involved in the breakdown of neurotransmitters. Additionally, it is believed to act as a chelator of metals, such as iron and copper, which are important for the proper functioning of the nervous system.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to modulate the activity of certain enzymes, such as those involved in the breakdown of neurotransmitters. Additionally, it has been found to act as a chelator of metals, such as iron and copper, which are important for the proper functioning of the nervous system. Additionally, this compound has been found to have antioxidant properties, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3-methanesulfonylbenzamide has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is highly soluble in water, which makes it easy to work with in the laboratory. Additionally, it is relatively stable, which makes it suitable for use in long-term experiments. However, this compound is also relatively expensive, which makes it difficult to use in large-scale experiments. Additionally, it is not very stable in the presence of light, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for the use of N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3-methanesulfonylbenzamide in scientific research. One potential direction is the use of this compound as a drug delivery system. Additionally, this compound could be used in the development of new drugs, as well as in the development of new diagnostic tests. Additionally, this compound could be used in the development of new materials for use in medical devices, such as implants and prostheses. Finally, this compound could be used in the development of new treatments for diseases, such as cancer and Alzheimer’s disease.
Synthesis Methods
N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3-methanesulfonylbenzamide can be synthesized from the reaction of 3-methanesulfonylbenzamide and 2-(1H-1,3-benzodiazol-2-yl)phenylhydrazine in the presence of an acid catalyst such as sulfuric acid. The reaction is typically carried out at a temperature of 40-50°C, and the product is isolated by filtration. The yield of the product is typically around 90%, and the purity of the product can be determined using thin-layer chromatography.
properties
IUPAC Name |
N-[2-(1H-benzimidazol-2-yl)phenyl]-3-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O3S/c1-28(26,27)15-8-6-7-14(13-15)21(25)24-17-10-3-2-9-16(17)20-22-18-11-4-5-12-19(18)23-20/h2-13H,1H3,(H,22,23)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXFBGXXDBAPDSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.